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Compound of Interest

Compound Name: 3-(lodomethyl)-3-methyloxetane

L  Get Quote

Cat. No.: B039523

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of 3-(lodomethyl)-3-methyloxetane (CAS RN: 112823-30-0).
Adherence to these procedural guidelines is critical for ensuring laboratory safety and
maintaining experimental integrity.

Hazard Identification and Personal Protective Equipment
(PPE)

3-(lodomethyl)-3-methyloxetane is classified as a hazardous substance. The primary known
hazards are summarized below. Appropriate PPE is mandatory for all handling procedures.

Hazard Summary:

Hazard Classification

GHS Hazard Statement(s)

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed

Skin Irritation (Category 2)

H315: Causes skin irritation

Eye Irritation

May cause serious eye irritation.

Corrosive

Potential for corrosive effects.[1]
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Required Personal Protective Equipment (PPE):

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles and a

face shield.

Protects against splashes and

potential vapors.

Hand Protection

Double gloving: inner nitrile
glove, outer butyl rubber or

Viton™ gloves.

Provides robust protection
against this halogenated
organic compound. Nitrile
gloves alone may offer
insufficient protection against
direct or prolonged contact.[2]
[3] Always consult the glove
manufacturer's specific

chemical resistance data.

Body Protection

Chemical-resistant laboratory

coat.

Protects skin from accidental

spills and contamination.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.

Minimizes inhalation exposure

to vapors.

Safe Handling and Storage

Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

Storage Conditions:
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Parameter Requirement

Temperature 2-8°C (Refrigerated)[4][5]

Under an inert atmosphere (e.g., Argon or
Atmosphere

Nitrogen)[4]
Light Keep in a dark place, protected from light.[4]
] Tightly sealed, appropriate chemical-resistant
Container

container.

Handling Protocol:
e Preparation:
o Ensure a chemical fume hood is operational.

o Have a dedicated, properly labeled waste container for halogenated organic compounds

readily accessible.
o Assemble all necessary equipment and PPE before handling the chemical.
e Handling:

o Conduct all manipulations of 3-(lodomethyl)-3-methyloxetane within a certified chemical

fume hood.
o Use compatible equipment (e.g., glass, stainless steel).
o Avoid contact with skin and eyes.
o Prevent inhalation of any vapors.
o Post-Handling:
o Tightly seal the container immediately after use.

o Return the chemical to its designated storage location.
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o Decontaminate the work area.

o Properly dispose of all contaminated disposable materials.

Emergency Procedures

Immediate and appropriate action is vital in the event of an emergency.

First Aid Measures:

Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ) ]

the upper and lower eyelids. Seek immediate

medical attention.[1]

Immediately remove contaminated clothing.

) Wash affected area with soap and plenty of
Skin Contact . .

water for at least 15 minutes. Seek medical

attention if irritation persists.

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Spill Response Protocol:
o Evacuate: Immediately evacuate the area and alert others.
e Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,
vermiculite, sand, or earth). Do not use combustible materials like sawdust.
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e Neutralize/Absorb: Cover the spill with the absorbent material.

o Collect: Carefully collect the absorbed material into a designated, labeled hazardous waste
container for halogenated organic compounds.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

» Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan

3-(lodomethyl)-3-methyloxetane is a halogenated organic compound and must be disposed
of as hazardous waste.

Disposal Protocol:

Segregation:

o Collect all waste containing 3-(lodomethyl)-3-methyloxetane in a dedicated, clearly
labeled, and sealed container for "Halogenated Organic Waste".[1][6][7]

o Do NOT mix with non-halogenated waste.[8]

Labeling:

o The waste container must be labeled with its contents, including the full chemical name.

Storage of Waste:

o Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

Arrangement for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the halogenated organic waste. Disposal will likely be through high-
temperature incineration.[1]
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Visual Workflow for Handling 3-(lodomethyl)-3-
methyloxetane

Workflow for Handling 3-(lodomethyl)-3-methyloxetane
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Caption: Logical workflow for the safe handling of 3-(lodomethyl)-3-methyloxetane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

